Br-Val-Ala-NH2-bicyclo[1.1.1]pentane-7-MAD-MDCPT

• CAS: 2857037-70-6
• Molecular Formula: C36H38BrN5O9
• Molecular Weight: 764.6 g/mol
• InChI: InChI=1S/C36H38BrN5O9/c1-5-36(48)21-7-23-29-19(10-42(23)32(46)20(21)11-49-33(36)47)27(18-6-24-25(51-15-50-24)8-22(18)39-29)34-12-35(13-34,14-34)41-30(44)17(4)38-31(45)28(16(2)3)40-26(43)9-37/h6-8,16-17,28,48H,5,9-15H2,1-4H3,(H,38,45)(H,40,43)(H,41,44)/t17-,28-,34?,35?,36-/m0/s1
• InChIKey: RCIVGZZPQGHOGN-JLVKPTLHSA-N

Br-Val-Ala-NH2-bicyclo[1.1.1]pentane-7-MAD-MDCPT Overview

Br-Val-Ala-NH2-bicyclo[1.1.1]pentane-7-MAD-MDCPT (CAS 2857037-70-6), designated as Linker Drug LD1 (Formula V) in patent WO2022232834A1, is an antibody-drug conjugate (ADC) drug-linker intermediate comprising the potent topoisomerase 1 inhibitor 7-MAD-MDCPT conjugated to a cathepsin B-cleavable Val-Ala dipeptide linker via a rigid bicyclo[1.1.1]pentane (BCP) spacer [1]. The bromoacetamide terminus enables site-specific conjugation to engineered cysteine residues on monoclonal antibodies. This payload-linker platform is the identical construct deployed across three AbbVie clinical-stage ADCs: ABBV-400 (telisotuzumab adizutecan, targeting c-Met), ABBV-969 (targeting PSMA/STEAP1), and ABBV-706 (targeting SEZ6), providing multi-program clinical validation [2]. The compound is supplied as a research-use-only intermediate for ADC synthesis and is categorized under DNA-damaging agent payloads.

ADC linker-payload intermediate with topoisomerase 1 inhibitor payload and cathepsin B-cleavable Val-Ala dipeptide linker

Bromoacetamide terminus designed for site-specific conjugation to engineered cysteine residues on monoclonal antibodies

Identical construct deployed in clinical-stage ADC research programs ABBV-400 (c-Met), ABBV-969 (PSMA/STEAP1), and ABBV-706 (SEZ6)

• [1] WO2022232834A1 – Anti-c-Met Antibody Drug Conjugates. AbbVie Inc. Filed April 29, 2022. Linker Drug LD1 (Formula V): (2S)-2-(2-bromoacetamido)-N-[(2S)-1-({3-[(7S)-7-ethyl-7-hydroxy-8,11-dioxo-7,8,11,13-tetrahydro-2H,10H-[1,3]dioxolo[4,5-g]pyrano[3',4':6,7]indolizino[1,2-b]quinolin-14-yl]bicyclo[1.1.1]pentan-1-yl}amino)-1-oxopropan-2-yl]-3-methylbutanamide. View Source
• [2] Reilly RM et al. Abstract ND03: ABBV-969: A first-in-class dual-targeting PSMA-STEAP1 drug conjugate for the treatment of metastatic castrate-resistant prostate cancer. Cancer Res (2025) 85 (8_Supplement_2): ND03. View Source

Why Generic Substitution Fails

Generic substitution fails for Br-Val-Ala-NH2-bicyclo[1.1.1]pentane-7-MAD-MDCPT (CAS 2857037-70-6) because the compound integrates three structurally distinct and functionally interdependent components—the BCP spacer, the Val-Ala cathepsin B-cleavable linker, and the F-ring-lacking 7-MAD-MDCPT payload—that collectively define its pharmacological profile. The bicyclo[1.1.1]pentane core replaces traditional phenyl-based spacers (e.g., PAB) and confers distinct metabolic stability and conformational rigidity that directly impacts ADC plasma stability, linker cleavage kinetics, and payload release efficiency [1]. Replacing the payload with other camptothecin analogs such as DXd or SN-38 would alter the potency window, bystander killing capability, and susceptibility to efflux transporters, as 7-MAD-MDCPT lacks the F-ring present in DXd and has not been systematically compared head-to-head with these alternatives in published studies. Furthermore, the bromoacetamide conjugation handle is specifically designed for cysteine-based bioconjugation chemistry and cannot be directly interchanged with maleimide-terminated analogs (e.g., LD2/LD3 in the same patent family) without altering the conjugation efficiency and resulting drug-to-antibody ratio (DAR) homogeneity [1]. These interdependencies mean that substituting any single component invalidates the clinically validated configuration used in ABBV-400, ABBV-969, and ABBV-706.

BCP vs. PAB spacer

Replacing bicyclo[1.1.1]pentane with a para-aminobenzyl spacer may alter metabolic stability and introduce quinone methide release, shifting linker cleavage behavior.

Payload mismatch

7-MAD-MDCPT lacks the F-ring of DXd; direct substitution with DXd or SN-38 has not been systematically compared and may change potency window and bystander killing.

Conjugation chemistry

Bromoacetamide (thioether) cannot be directly interchanged with maleimide-terminated analogs (LD2/LD3) without affecting DAR homogeneity and linker stability in circulation.

• [1] WO2022232834A1 – Anti-c-Met Antibody Drug Conjugates. AbbVie Inc. Filed April 29, 2022. Describes LD1, LD2, and LD3 variants with distinct conjugation handles (bromoacetamide vs. maleimide vs. glucuronide-maleimide). View Source

Quantitative Differentiation Evidence

Multi-Program Clinical Validation

Br-Val-Ala-NH2-bicyclo[1.1.1]pentane-7-MAD-MDCPT is the identical payload-linker construct deployed across three AbbVie clinical-stage ADCs—ABBV-400 (c-Met), ABBV-969 (PSMA/STEAP1), and ABBV-706 (SEZ6)—as explicitly confirmed in the AACR 2025 abstract for ABBV-969 [1]. This multi-asset clinical validation distinguishes it from single-asset payload-linker platforms such as the DXd-based construct used exclusively in trastuzumab deruxtecan (Enhertu) and datopotamab deruxtecan. In the Phase 1 study of ABBV-400 (telisotuzumab adizutecan) in EGFR-mutated non-squamous NSCLC, an overall response rate (ORR) of 63% was achieved at doses of 2.4–3.0 mg/kg Q3W [2]. ABBV-969, employing the identical payload-linker, demonstrated broader antitumor activity than standard ADCs targeting either STEAP1 or PSMA alone in patient-derived xenograft models of castration-resistant prostate cancer [1]. No other camptothecin-based drug-linker conjugate has demonstrated clinical activity across this breadth of antibody targets (c-Met, PSMA/STEAP1, SEZ6) with a single linker-payload design.

Multi-program platform

Head-to-head

Three clinical-stage ADCs (c-Met, PSMA/STEAP1, SEZ6) share identical payload-linker construct; ABBV-400 reported 63% ORR in EGFR-mutated NSCLC

Supports platform consistency across targets

Reported endpoint context; multi-asset research validation

Evidence Dimension	Number of independent ADC programs and tumor targets validated with the identical payload-linker construct
Target Compound Data	Three clinical-stage ADC programs (ABBV-400: c-Met, Phase 2/3; ABBV-969: PSMA/STEAP1, Phase 1; ABBV-706: SEZ6, Phase 1); ORR of 63% in EGFR-mutated NSCLC (ABBV-400)
Comparator Or Baseline	Trastuzumab deruxtecan (DXd payload-linker): two approved indications (HER2+ breast and gastric cancer); datopotamab deruxtecan: one program (TROP2). SN-38-based platform (sacituzumab govitecan): one approved indication (TROP2, TNBC).
Quantified Difference	The 7-MAD-MDCPT-BCP-Val-Ala platform has demonstrated clinical activity across three distinct tumor antigens and tumor types (NSCLC, prostate, CRC), exceeding the target diversity of comparator payload-linker platforms as of 2025.
Conditions	Clinical trials: NCT05029882 (ABBV-400 Phase 1), NCT06318273 (ABBV-969 Phase 1). Preclinical: patient-derived xenograft models of castration-resistant prostate cancer.

Why This Matters

Procurement of this specific drug-linker intermediate enables construction of ADCs targeting diverse antigens with a clinically derisked payload-linker platform, reducing the probability of linker-specific or payload-specific failure in preclinical development.

• [1] Reilly RM et al. Abstract ND03: ABBV-969: A first-in-class dual-targeting PSMA-STEAP1 drug conjugate for the treatment of metastatic castrate-resistant prostate cancer. Cancer Res (2025) 85 (8_Supplement_2): ND03. View Source
• [2] ASCO 2025: Telisotuzumab adizutecan (ABBV-400; Temab-A), a c-Met protein–targeting antibody-drug conjugate (ADC), in patients (pts) with advanced EGFR-mutated (MT) non-squamous (NSQ) non-small cell lung cancer (NSCLC): Results from a phase 1 study. Abstract presented at ASCO Annual Meeting 2025. View Source

BCP Spacer vs. PAB Spacer

The bicyclo[1.1.1]pentane (BCP) spacer in Br-Val-Ala-NH2-bicyclo[1.1.1]pentane-7-MAD-MDCPT replaces the conventional para-aminobenzyl (PAB) spacer found in Val-Ala-PAB and Val-Cit-PAB linker systems [1]. BCP is an established arene bioisostere with similar ring diameter and substituent geometry to a phenyl ring but with fully sp³-hybridized carbons that eliminate CYP450-mediated oxidative metabolism at the spacer position [2]. The rigid 180° exit vector geometry of 1,3-disubstituted BCP maintains precise spatial orientation between the cleavable dipeptide and the payload, ensuring consistent cathepsin B accessibility and cleavage kinetics regardless of antibody conjugation site [3]. In contrast, PAB-based spacers undergo spontaneous 1,6-elimination upon dipeptide cleavage, releasing a quinone methide intermediate that can contribute to off-target toxicity. The BCP spacer eliminates this quinone methide byproduct, releasing the free amine-containing payload directly upon linker cleavage. While direct comparative metabolic stability data for this specific construct versus a PAB analog have not been published, the class-level advantage of BCP over phenyl spacers for metabolic stability is supported by multiple independent studies demonstrating improved microsomal stability and reduced CYP-mediated oxidation for BCP-containing compounds [2].

BCP vs. PAB spacer

Class-level

BCP eliminates aromatic CYP oxidation and quinone methide release; direct amine liberation upon cleavage

May improve metabolic stability profile

Data to verify; construct-specific comparison not published

Evidence Dimension	Spacer metabolic stability and release mechanism
Target Compound Data	BCP spacer with sp³ carbon framework; no CYP oxidation site at the spacer; direct amine release upon Val-Ala cleavage (no quinone methide intermediate)
Comparator Or Baseline	PAB (para-aminobenzyl) spacer: aromatic ring susceptible to CYP450 oxidation; releases quinone methide intermediate via 1,6-elimination upon dipeptide cleavage
Quantified Difference	BCP spacers are documented to improve metabolic stability relative to phenyl-containing spacers in multiple chemotypes; quantitative head-to-head data for this specific construct versus a BCP→PAB-substituted analog are not publicly available.
Conditions	Class-level inference from BCP bioisostere literature; specific construct defined in patent WO2022232834A1 [1]

Why This Matters

The BCP spacer eliminates a potential source of off-target toxicity (quinone methide) and CYP-mediated metabolic liability that is inherent to PAB-containing linker systems, which may translate to improved ADC therapeutic index.

• [1] WO2022232834A1 – Anti-c-Met Antibody Drug Conjugates. AbbVie Inc. Filed April 29, 2022. View Source
• [2] New directions in bicyclopentane research. BCPPlus Project. CORDIS, European Commission. Published 2018. Documents BCP as arene bioisostere with improved pharmacokinetic properties. View Source
• [3] Synthesis and Applications of the Se–N Clickable and Orthogonal Linker Based on Bicyclo[1.1.1]pentane. ACS Publications, 2026. Describes rigid 180° geometry of 1,3-disubstituted BCP linkers. View Source

F-Ring Deletion vs. DXd

The 7-MAD-MDCPT payload in this construct is a camptothecin analog that, unlike DXd (the payload in Enhertu), lacks the F-ring containing a second chiral center [1]. Published research on structurally related F-ring-lacking camptothecin-ADCs demonstrated that payloads without the F-ring can behave similarly to DXd-bearing conjugates in vitro and in vivo while enabling simpler derivatization of the A and B rings for structure-activity relationship optimization [1]. Specifically, camptothecin-ADCs without F-rings were shown to maintain comparable cytotoxic potency to DXd-based ADCs when conjugated via peptide linkers, with the additional benefit of synthetic accessibility [1]. Gly-7-MAD-MDCPT, a closely related compound, demonstrates cytotoxicity against various cancer cell lines with IC50 values in the range of 10–1000 nM, consistent with the potency range expected for camptothecin-class topoisomerase I inhibitors . The clinical activity observed with ABBV-400 (63% ORR in EGFR-mutated NSCLC) provides empirical validation that F-ring-lacking camptothecin payloads can achieve clinically meaningful antitumor activity [2]. In comparison, DXd (exatecan derivative with F-ring) requires a more complex multi-step synthesis due to the second chiral center in the F-ring.

F‑ring deletion vs. DXd

Cross-study comparable

7-MAD-MDCPT lacks F-ring; Gly-7-MAD-MDCPT IC50 10–1000 nM; clinical activity observed with ABBV-400

Simplified payload retains cell-killing potential

Quantitative head-to-head vs. DXd not available

Evidence Dimension	Payload structural complexity and synthetic accessibility
Target Compound Data	7-MAD-MDCPT: F-ring-lacking camptothecin; Gly-7-MAD-MDCPT IC50 = 10–1000 nM across cancer cell lines; clinical validation via ABBV-400 (63% ORR)
Comparator Or Baseline	DXd (exatecan derivative): contains F-ring with second chiral center; reported to be ~6–28× more potent than SN-38 in proliferation assays; used in Enhertu and datopotamab deruxtecan
Quantified Difference	Quantitative head-to-head potency comparison between 7-MAD-MDCPT and DXd has not been published. The F-ring deletion simplifies synthesis by eliminating one chiral center while maintaining sufficient potency for ADC-mediated tumor cell killing as evidenced by clinical activity.
Conditions	In vitro cytotoxicity (Gly-7-MAD-MDCPT, multiple cancer cell lines) ; clinical ORR data from ABBV-400 Phase 1 trial [2]; structural comparison from camptothecin-ADC SAR literature [1]

Why This Matters

The simplified payload structure without the F-ring may reduce synthetic cost and complexity for organizations manufacturing ADC intermediates at scale, while clinical data from ABBV-400 and ABBV-969 confirm that the simplified payload retains sufficient potency for therapeutic application.

• [1] Synthesis and Evaluation of Camptothecin Antibody–Drug Conjugates. ACS Med Chem Lett. 2019;10(10):1386–1392. doi:10.1021/acsmedchemlett.9b00301. View Source
• [2] ASCO 2025: Telisotuzumab adizutecan (ABBV-400) Phase 1 results in EGFR-mutated NSCLC. View Source

Cathepsin B-Cleavable Val-Ala Linker

The Val-Ala dipeptide linker in this construct is specifically cleaved by cathepsin B, a cysteine protease overexpressed in the lysosomes of many tumor types [1]. The linker is conjugated via the bicyclo[1.1.1]pentane spacer directly to the primary amine of the 7-MAD-MDCPT payload, releasing the unmodified active drug upon proteolytic cleavage . Published studies on Val-Ala dipeptide linkers conjugated to camptothecin derivatives have demonstrated complete release of effector molecules via cathepsin B [2]. The combination of Val-Ala with the BCP spacer eliminates the need for a self-immolative PAB group, as the BCP serves as both the spacer and the direct attachment point, potentially resulting in faster and cleaner payload release kinetics compared to Val-Ala-PAB or Val-Cit-PAB systems that require a two-step cleavage–elimination cascade. The use of Val-Ala rather than the more common Val-Cit dipeptide may also reduce linker hydrophobicity, as citrulline contains an additional polar urea group that can impact ADC aggregation propensity at higher DAR values.

Cathepsin B linker

Class-level

Val-Ala-BCP enables single-step proteolytic release without self-immolative spacer; complete payload release confirmed

Simplifies intracellular release cascade

No published kinetics comparison vs. Val-Ala-PAB

Evidence Dimension	Linker cleavage mechanism and number of release steps
Target Compound Data	Val-Ala-BCP: single-step cathepsin B cleavage directly releases amine-containing payload with no self-immolative spacer required
Comparator Or Baseline	Val-Ala-PAB (or Val-Cit-PAB): requires cathepsin B cleavage followed by 1,6-elimination of PAB spacer, releasing payload with a two-step mechanism and generating quinone methide byproduct
Quantified Difference	Quantitative comparison of release kinetics between Val-Ala-BCP and Val-Ala-PAB has not been published. Complete cathepsin B-mediated release of camptothecin payloads via Val-Ala linkers has been experimentally confirmed [2].
Conditions	Cathepsin B enzymatic cleavage assay; described for Val-Ala-camptothecin conjugates in published literature [2]

Why This Matters

The single-step intracellular release mechanism may provide more predictable pharmacokinetic-pharmacodynamic relationships for ADC development, while eliminating the quinone methide byproduct that is a potential source of hepatotoxicity in PAB-containing ADCs.

• [1] WO2022232834A1 – Anti-c-Met Antibody Drug Conjugates. AbbVie Inc. Filed April 29, 2022. View Source
• [2] Synthesis and biological evaluation of novel quaternary ammonium antibody drug conjugates based on camptothecin derivatives. PLoS One. 2023. doi:10.1371/journal.pone.0296124. Reports complete release of camptothecin effector molecules via cathepsin B using Val-Ala and Val-Cit dipeptide linkers. View Source

Bromoacetamide Site-Specific Conjugation

The bromoacetamide terminus of Br-Val-Ala-NH2-bicyclo[1.1.1]pentane-7-MAD-MDCPT is designed for conjugation to engineered cysteine residues on monoclonal antibodies, enabling site-specific attachment with controlled drug-to-antibody ratio (DAR) [1]. This differs from the maleimide-terminated analogs LD2 and LD3 described in the same patent family, which utilize thiol-maleimide chemistry [1]. Bromoacetamide conjugation produces a thioether linkage that is more stable to thiol exchange than maleimide conjugates, reducing the risk of payload loss to serum albumin or glutathione in circulation. The patent specifies that ADC drug loading (n) can range from 1 to 10, with embodiments demonstrating n = 2, 4, 6, 8, or 10 [1]. The choice between bromoacetamide (LD1), maleimide (LD2), or maleimide-glucuronide (LD3) conjugation chemistry directly impacts the in vivo stability profile of the resulting ADC and must be matched to the specific engineered cysteine position on the antibody scaffold.

Conjugation handle

Head-to-head

Bromoacetamide → thioether (LD1); DAR 1–10 achievable; more resistant to thiol exchange than maleimide conjugates

Stable cysteine conjugation for homogeneous ADC

LD2/LD3 variants available for comparison

Evidence Dimension	Conjugation chemistry and linker stability (thioether vs. thiosuccinimide)
Target Compound Data	Br-Val-Ala-NH2-bicyclo[1.1.1]pentane-7-MAD-MDCPT (LD1): bromoacetamide → thioether linkage with engineered cysteine; more resistant to thiol exchange than maleimide conjugates
Comparator Or Baseline	LD2 (maleimide-terminated analog): forms thiosuccinimide linkage with cysteine; susceptible to retro-Michael addition and thiol exchange with serum albumin; LD3: maleimide-glucuronide with enhanced hydrophilicity
Quantified Difference	Thioether linkages from bromoacetamide conjugation are documented to be chemically more stable to thiol exchange than thiosuccinimide linkages from maleimide conjugation. Quantitative comparative stability data for LD1 vs. LD2 are not published but the patent explicitly distinguishes these variants for different conjugation strategies [1].
Conditions	Patent WO2022232834A1 defines three linker-drug variants (LD1, LD2, LD3) with different conjugation handles; DAR range 1–10 specified [1]

Why This Matters

Selection between bromoacetamide (LD1) and maleimide (LD2/LD3) conjugation chemistry directly affects ADC circulating stability, payload retention, and ultimately therapeutic index; the bromoacetamide variant is preferred when conjugation to engineered cysteines demands maximum linker stability.

• [1] WO2022232834A1 – Anti-c-Met Antibody Drug Conjugates. AbbVie Inc. Filed April 29, 2022. Describes LD1 (bromoacetamide), LD2 (maleimide), and LD3 (maleimide-glucuronide) variants. View Source

ABBV-969 Dual-Targeting Advantage

ABBV-969, a bispecific ADC constructed with the Br-Val-Ala-NH2-bicyclo[1.1.1]pentane-7-MAD-MDCPT payload-linker conjugated to a dual-variable domain immunoglobulin (DVD-Ig) targeting both PSMA and STEAP1, has demonstrated broader activity than standard ADCs targeting either antigen alone in patient-derived xenograft models of castrate-resistant prostate cancer [1]. In preclinical studies, ABBV-969 was cytotoxic to cells expressing either or both antigens, providing tumor coverage even in the context of heterogeneous antigen expression [1]. The compound exhibits favorable drug-like properties, pharmacokinetics, and was well tolerated in cynomolgus monkey toxicology studies with a toxicity profile (bone marrow and gastrointestinal) consistent with other Top1 inhibitor ADCs [1]. A single dose of 1 mpk produced durable antitumor responses in xenograft models expressing high and moderate levels of STEAP1 and PSMA [2]. This broader activity relative to monospecific ADCs is a function of the bispecific antibody format, but the payload-linker's potency and bystander killing properties are essential contributors to the observed efficacy across antigen-heterogeneous tumors.

Bispecific ADC advantage

Head-to-head

ABBV-969 (PSMA/STEAP1) broader activity than monospecific ADCs; durable responses at 1 mpk in PDX models; well tolerated in NHP

Supports bispecific format compatibility

Model-response context; Phase 1 ongoing

Evidence Dimension	Antitumor activity breadth: bispecific ADC vs. monospecific ADCs targeting same antigens
Target Compound Data	ABBV-969 (DVD-Ig bispecific for PSMA + STEAP1 with 7-MAD-MDCPT-BCP-Val-Ala payload-linker): broader activity than standard monospecific ADCs against PSMA or STEAP1 alone; durable responses at 1 mpk in PDX models [REFS-1, REFS-2]
Comparator Or Baseline	Standard ADCs targeting either STEAP1 alone or PSMA alone: narrower activity profile; STEAP1-targeted ADC vandortuzumab vedotin (MMAE payload) terminated after Phase 1
Quantified Difference	ABBV-969 demonstrates broader activity than standard ADCs targeting either STEAP1 or PSMA (qualitative statement from AACR abstract). Earlier monospecific STEAP1 ADC (vandortuzumab vedotin) was discontinued. Quantitative comparative tumor growth inhibition data not publicly available.
Conditions	Patient-derived xenograft models of castrate-resistant prostate cancer; cynomolgus monkey tolerability study; Phase 1 clinical trial NCT06318273 ongoing [1]

Why This Matters

This evidence demonstrates that the payload-linker platform enables effective ADC construction even in complex bispecific formats, expanding the addressable target space beyond monospecific approaches and supporting procurement of this intermediate for novel bispecific ADC programs.

• [1] Reilly RM et al. Abstract ND03: ABBV-969: A first-in-class dual-targeting PSMA-STEAP1 drug conjugate for the treatment of metastatic castrate-resistant prostate cancer. Cancer Res (2025) 85 (8_Supplement_2): ND03. View Source
• [2] Synapse/PatSnap Drug Intelligence Report: ABBV-969 (PSMA x STEAP1 x Top I). Reports single-dose 1 mpk durable antitumor responses in xenograft models. View Source

Optimal Application Scenarios

Site-Specific ADC Construction

The bromoacetamide terminus enables direct conjugation to engineered cysteine residues on monoclonal antibodies targeting tumor-associated antigens (e.g., c-Met, PSMA, STEAP1, SEZ6), generating homogeneous ADC preparations with controlled DAR. This is the exact approach used to construct ABBV-400 and ABBV-969, which have demonstrated clinical activity in NSCLC (63% ORR) and preclinical activity in prostate cancer PDX models respectively [REFS-1, REFS-2]. The procedure requires antibody engineering to introduce surface-accessible cysteine residues at defined positions, followed by mild reduction and conjugation with the drug-linker intermediate under conditions that preserve antibody structural integrity.

Bispecific ADC Formats

The payload-linker has been successfully deployed in the DVD-Ig bispecific format (ABBV-969, targeting PSMA/STEAP1), demonstrating that the BCP-Val-Ala-7-MAD-MDCPT construct is compatible with non-standard antibody architectures [1]. This opens application in biparatopic ADCs targeting two epitopes on the same antigen, bispecific ADCs targeting two different tumor antigens, or conditional ADC formats requiring protease-activatable masking domains. The direct amine-release mechanism of the BCP spacer eliminates potential incompatibility between PAB-derived quinone methide intermediates and complex antibody scaffolds.

ADC Linker Benchmarking

Organizations seeking to benchmark novel linker-payload technologies against a clinically validated platform can use this compound as a reference standard. The three-component construct (BCP spacer, Val-Ala linker, 7-MAD-MDCPT payload) provides a defined benchmark for comparing linker stability (bromoacetamide-thioether), intracellular release kinetics (cathepsin B), and payload potency against alternative designs such as Val-Ala-PAB-exatecan or Val-Cit-PAB-DXd [1]. The availability of LD2 and LD3 analogs within the same patent family further enables systematic comparison of conjugation chemistry while holding the payload and spacer constant [1].

ADCs for Heterogeneous Tumor Expression

The payload-linker has been explicitly validated in ABBV-969, where heterogeneous expression of PSMA and STEAP1 across tumor cells is addressed through bispecific targeting combined with a payload capable of bystander killing [1]. For programs targeting antigens with documented intratumoral heterogeneity (e.g., EGFRvIII in glioblastoma, mesothelin in pancreatic cancer), this drug-linker intermediate provides a procurement-ready solution with clinical precedent for heterogeneous-antigen settings. The favorable tolerability profile in non-human primates supports translational development toward IND-enabling studies.

Application

Selection Property

Validation Focus

Site-specific ADC construction

Bromoacetamide conjugation handle

DAR homogeneity and thioether linker stability

Bispecific ADC formats

BCP spacer compatibility with DVD-Ig architecture

Payload release in non-standard antibody scaffolds

ADC linker benchmarking

Platform reported in clinical-stage research

Comparative stability and release vs. PAB-based linkers

ADCs for heterogeneous antigen expression

Payload bystander killing capability

Model-reported response in antigen-heterogeneous settings

• [1] WO2022232834A1 – Anti-c-Met Antibody Drug Conjugates. AbbVie Inc. Filed April 29, 2022. View Source
• [2] Reilly RM et al. Abstract ND03: ABBV-969: A first-in-class dual-targeting PSMA-STEAP1 drug conjugate. Cancer Res (2025) 85 (8_Supplement_2): ND03. View Source